Cas no 1159-54-2 (Tris(p-chlorophenyl)phosphine)
Tris(p-chlorophenyl)phosphine is a chlorinated arylphosphine compound with the molecular formula C₁₈H₁₂Cl₃P. It serves as a versatile ligand in organometallic chemistry and homogeneous catalysis, particularly in palladium-catalyzed cross-coupling reactions such as Suzuki and Heck couplings. The electron-withdrawing p-chlorophenyl groups enhance the ligand's stability and influence metal center reactivity, making it useful in demanding synthetic conditions. Its robust structure also contributes to improved catalyst longevity and selectivity in certain transformations. The compound is typically a solid at room temperature and requires handling under inert conditions due to air and moisture sensitivity. It finds applications in pharmaceutical and fine chemical synthesis.
Tris(p-chlorophenyl)phosphine structure
Product Name:Tris(p-chlorophenyl)phosphine
CAS No:1159-54-2
MF:C18H12Cl3P
MW:365.620642662048
MDL:MFCD00013639
CID:83461
PubChem ID:24854999
Update Time:2025-05-28
Tris(p-chlorophenyl)phosphine Chemical and Physical Properties
Names and Identifiers
-
- Tris(4-chlorophenyl)phosphine
- Tri(p-chlorophenyl)phosphine
- Tris(3-chlorophenyl)phosphine
- Tris(p-chlorophenyl)phosphine
- tris(4-chlorophenyl)phosphane
- NSC 136459
- Phosphine, tris(4-chlorophenyl)-
- tri-(4-Chlorophenyl)phosphine
- TRI(4-CHLOROPHENYL)PHOSPHINE
- IQKSLJOIKWOGIZ-UHFFFAOYSA-N
- AK113310
- C18H12Cl3P
- NSC136459
- PubChem6454
- tris (4-chlorophenyl)phosphine
- Phosphine, tris(p-chlorophenyl)-
- SBB054215
- Phosphine, tris[4-chlorophenyl]-
- Tris(4-chlorophenyl)phosphine.
- NS00023752
- AS-60833
- SCHEMBL152775
- MFCD00013639
- AC2632
- DTXSID30151216
- CS-W011812
- UNII-DWG5LE6Q8X
- AKOS015914646
- FT-0633418
- NSC-136459
- SY061604
- DWG5LE6Q8X
- J-003346
- 1159-54-2
- A803521
- Tris(4-chlorophenyl)phosphine tri-(4-Chlorophenyl)phosphine NSC136459 1159-54-2 AC1Q3SLM tris(4-chlorophenyl)phosphane 249491_ALDRICH AC1L2F21 MolPort-000-144-895 CID70874
- Tris(4-chlorophenyl)phosphine, 95%
- EINECS 214-596-7
- DTXCID9073707
- DB-041297
- 214-596-7
- FT168829
-
- MDL： MFCD00013639
- Inchi： 1S/C18H12Cl3P/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
- InChI Key： IQKSLJOIKWOGIZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)P(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl
- BRN： 751458
Computed Properties
- Exact Mass: 363.97400
- Monoisotopic Mass: 363.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.5
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: powder
- Density: 1.5340
- Melting Point: 100-103 °C (lit.)
- Boiling Point: 427.6℃ at 760 mmHg
- Flash Point: 212.4 °C
- PSA: 13.59000
- LogP: 5.40500
- Sensitiveness: Air Sensitive
- Solubility: Not determined
- Vapor Pressure: No data available
Tris(p-chlorophenyl)phosphine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：3278
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Packing Group：III
- Risk Phrases：R36/37/38
- Packing Group：III
- PackingGroup：III
- Storage Condition：Argon filled storage
Tris(p-chlorophenyl)phosphine Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Tris(p-chlorophenyl)phosphine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 249491-1G |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 1g |
¥618.01 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6050-1g |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 99% | 1g |
983CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-6050-5g |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 99% | 5g |
3904CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GG238-200mg |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 98% | 200mg |
50.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GG238-1g |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 98% | 1g |
106.0CNY | 2021-07-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-GG238-5g |
Tris(p-chlorophenyl)phosphine |
1159-54-2 | 98% | 5g |
396.0CNY | 2021-07-16 | |
| TRC | T065240-5g |
Tris(4-chlorophenyl)phosphine |
1159-54-2 | 5g |
$ 170.00 | 2022-06-03 | ||
| TRC | T065240-10g |
Tris(4-chlorophenyl)phosphine |
1159-54-2 | 10g |
$ 285.00 | 2022-06-03 | ||
| TRC | T065240-25g |
Tris(4-chlorophenyl)phosphine |
1159-54-2 | 25g |
$ 565.00 | 2022-06-03 | ||
| abcr | AB119977-1 g |
Tris(4-chlorophenyl)phosphine, 97%; . |
1159-54-2 | 97% | 1 g |
€72.60 | 2023-07-20 |
Tris(p-chlorophenyl)phosphine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1159-54-2)三（4-氯苯基）膦
Order Number:LE1733551
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1159-54-2)Tris(p-chlorophenyl)phosphine
Order Number:A803521
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):215.0
Email:sales@amadischem.com
Tris(p-chlorophenyl)phosphine Related Literature
-
Zhenzhen Lin,Ting Zhang,Cao Fang,Shan Jin,Chang Xu,Daqiao Hu,Manzhou Zhu Dalton Trans. 2023 52 971
-
Muhammad Kashif Amir,Zia-ur-Rehman,Faisal Hayat,Shahan Zeb Khan,Graeme Hogarth,Tamara Kondratyuk,John?M. Pezzuto,Muhammad Nawaz Tahir RSC Adv. 2016 6 110517
-
Kanika Vashisth,Sanjay Dutta,Manjur O. Akram,Caleb D. Martin Dalton Trans. 2023 52 9639
-
4. Immobilized palladium nanoparticles within polymers as active catalysts for Suzuki–Miyaura reactionTing Chen,Fei Mao,Zhengliang Qi,Yan Li,Rizhi Chen,Yong Wang,Jun Huang RSC Adv. 2016 6 16899
-
Muhammad Imran,Zia ur Rehman,Graeme Hogarth,Derek A. Tocher,Gul-e-Saba Chaudhry,Ian S. Butler,Francine Bélanger-Gariepy,Tamara Kondratyuk Dalton Trans. 2020 49 15385
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